3,4-Dichloro-1-benzothiophene-2-carboxylic acid
Overview
Description
3,4-Dichloro-1-benzothiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C9H4Cl2O2S and its molecular weight is 247.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Crystallographic Studies
3,4-Dichloro-1-benzothiophene-2-carboxylic acid, closely related to 1-benzothiophene-2-carboxylic acid, has implications in crystallographic studies. Dugarte-Dugarte et al. (2021) explored the crystal structure of a new polymorph of 1-benzothiophene-2-carboxylic acid, revealing a complex 3D arrangement characterized by hydrogen-bonded dimers and various interactions, which can be linked to the properties of similar compounds like this compound (Dugarte-Dugarte et al., 2021).
Synthetic Chemistry
In synthetic chemistry, derivatives of benzothiophene carboxylic acids, akin to this compound, are synthesized for various applications. Jayaraman, Sridharan, and Nagappan (2010) synthesized 3-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, showcasing the versatility of these compounds in chemical synthesis (Jayaraman, Sridharan, & Nagappan, 2010).
Antimicrobial Activity
Compounds structurally similar to this compound have been explored for their antimicrobial properties. For instance, Naganagowda and Petsom (2011) investigated the synthesis and antimicrobial activity of new derivatives of 3-chloro-1-benzothiophene-2-carboxylic acid, indicating potential applications in developing antimicrobial agents (Naganagowda & Petsom, 2011).
Catalysis
In the field of catalysis, benzothiophene carboxylic acids are used in regioselective processes. Ueyama et al. (2011) demonstrated the ruthenium-catalyzed oxidative vinylation of thiophene-2-carboxylic acids, which can be extrapolated to compounds like this compound, highlighting their utility in catalytic reactions (Ueyama et al., 2011).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3,4-Dichloro-1-benzothiophene-2-carboxylic acid is the mitochondrial branched-chain α-ketoacid dehydrogenase (BCKD) kinase . This enzyme plays a crucial role in the metabolism of branched-chain amino acids (BCAAs), which are essential nutrients .
Mode of Action
This compound acts as an allosteric inhibitor of BCKD kinase . It binds to the kinase, inducing conformational changes that result in the dissociation of the kinase from the BCKD complex . This action effectively inhibits the kinase’s activity .
Biochemical Pathways
The inhibition of BCKD kinase by this compound affects the metabolic pathway of BCAAs . Specifically, it increases the activity of the BCKD complex, leading to enhanced degradation of BCAAs . This results in a decrease in plasma BCAA levels .
Pharmacokinetics
The pharmacokinetic properties of this compound are characterized by its oral activity and superior metabolic stability . It is typically dosed in the range of 20-40 mg/kg in vivo . The compound’s pharmacokinetics contribute to its bioavailability and efficacy .
Result of Action
The molecular and cellular effects of this compound’s action include the upregulation of tissue BCKD complex activity and the downregulation of plasma BCAA levels . These changes reflect the compound’s impact on BCAA metabolism .
Biochemical Analysis
Biochemical Properties
3,4-Dichloro-1-benzothiophene-2-carboxylic acid plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules, influencing their activity and function. One notable interaction is with the mitochondrial branched-chain α-ketoacid dehydrogenase (BCKD) kinase (BCKDK), where it acts as an inhibitor. This inhibition leads to the dissociation of BCKDK from the BCKD complex, thereby upregulating tissue BCKD complex activity and downregulating plasma branched-chain amino acid levels .
Cellular Effects
This compound has various effects on different types of cells and cellular processes. It has been shown to increase cellular BCKD complex activity in cultures, such as murine embryonic fibroblasts (MEF) and murine hepatocytes. This compound also induces the degradation of BCKDK in vivo, effectively upregulating tissue BCKD complex activity and downregulating plasma branched-chain amino acid levels . These effects suggest that this compound can influence cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with the BCKD complex. By inhibiting BCKDK, this compound induces the dissociation of BCKDK from the BCKD complex, leading to increased BCKD complex activity. This interaction results in the upregulation of tissue BCKD complex activity and the downregulation of plasma branched-chain amino acid levels
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific storage conditions (2-8°C)
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Typical dosing ranges from 20-40 mg/kg in vivo (mice and rats) or 200 mg/kg diet . At these dosages, the compound effectively upregulates tissue BCKD complex activity and downregulates plasma branched-chain amino acid levels. High doses may lead to toxic or adverse effects, although specific threshold effects and toxicity data are limited.
Metabolic Pathways
This compound is involved in metabolic pathways related to the BCKD complex. By inhibiting BCKDK, it influences the metabolism of branched-chain amino acids, leading to changes in metabolic flux and metabolite levels
Transport and Distribution
The transport and distribution of this compound within cells and tissues are essential for its biochemical effects. This compound may interact with specific transporters or binding proteins that facilitate its localization and accumulation within cells . Understanding these interactions can provide insights into its cellular distribution and potential therapeutic applications.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications
Properties
IUPAC Name |
3,4-dichloro-1-benzothiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4Cl2O2S/c10-4-2-1-3-5-6(4)7(11)8(14-5)9(12)13/h1-3H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIWHDKKVGXWDEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)C(=C(S2)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4Cl2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80356057 |
Source
|
| Record name | 3,4-dichloro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80356057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
34576-95-9 |
Source
|
| Record name | 3,4-Dichlorobenzo[b]thiophene-2-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34576-95-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-dichloro-1-benzothiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80356057 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dichloro-1-benzothiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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